2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid

• Molecular Formula: C13H10F2N2O5
• Molecular Weight: 312.23 g/mol
• IUPAC Name: 4-(difluoromethyl)-2-(phenylmethoxycarbonylamino)-1,3-oxazole-5-carboxylic acid
• InChI: InChI=1S/C13H10F2N2O5/c14-10(15)8-9(11(18)19)22-12(16-8)17-13(20)21-6-7-4-2-1-3-5-7/h1-5,10H,6H2,(H,18,19)(H,16,17,20)
• InChI Key: SDOGOGGTQNHLAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=NC(=C(O2)C(=O)O)C(F)F

Description

2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid is a heterocyclic compound featuring a 1,3-oxazole core substituted at three positions:

• Position 4: A difluoromethyl group (–CF₂H), a bioisostere known to enhance metabolic stability and modulate electronic properties.
• Position 5: A carboxylic acid (–COOH), which contributes to solubility and reactivity in biological systems.

This compound’s structural complexity makes it a candidate for pharmaceutical applications, particularly in enzyme inhibition or as a building block in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor, such as an α-haloketone and an amide. The reaction is typically carried out under acidic or basic conditions to facilitate the cyclization process.

Introduction of the Benzyloxycarbonyl Group: The benzyloxycarbonyl group can be introduced through a reaction with benzyl chloroformate. This step is usually performed under basic conditions to ensure the formation of the desired carbamate.

Introduction of the Difluoromethyl Group: The difluoromethyl group can be introduced using a difluoromethylating reagent, such as difluoromethyl iodide or a difluoromethyl sulfone. This step often requires the presence of a base and a suitable catalyst to facilitate the reaction.

Carboxylation: The carboxylic acid group can be introduced through a carboxylation reaction, typically involving the use of carbon dioxide or a carboxylating agent under basic conditions.

Industrial Production Methods

Industrial production of 2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyloxycarbonyl group, leading to the formation of benzoic acid derivatives.

Reduction: Reduction reactions can target the oxazole ring or the benzyloxycarbonyl group, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the difluoromethyl group, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Common reagents for substitution reactions include halogenating agents, nucleophiles, and electrophiles.

Major Products

Oxidation: Benzoic acid derivatives.

Reduction: Reduced oxazole derivatives.

Substitution: Substituted oxazole derivatives with various functional groups.

Scientific Research Applications

2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, particularly in the synthesis of complex molecules and pharmaceuticals.

Biology: It is used in the study of enzyme inhibitors and as a probe for biological pathways involving oxazole derivatives.

Industry: It is used in the development of advanced materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid involves its interaction with specific molecular targets and pathways. The benzyloxycarbonyl group can act as a protecting group, while the difluoromethyl group can enhance the compound’s stability and bioavailability. The oxazole ring can interact with various biological targets, including enzymes and receptors, leading to modulation of their activity.

Comparison with Similar Compounds

4-(Difluoromethyl)-2-(4-Methoxyphenyl)-1,3-Oxazole-5-carboxylic Acid

• Core Structure : 1,3-oxazole.
• Substituents :
  • Position 2: 4-Methoxyphenyl (–C₆H₄–OCH₃).
  • Position 4: Difluoromethyl (–CF₂H).
  • Position 5: Carboxylic acid (–COOH).
• Molecular Formula: C₁₂H₉F₂NO₄.
• Molecular Weight : 269.21 g/mol.
• CAS No.: 1803584-52-2 .

Key Differences :

• The methoxy group may enhance lipophilicity compared to the polar carbamate group.

Research Implications :

Benzo[d]oxazole-5-carboxylic Acid

• Core Structure : Benzo[d]oxazole (benzene-fused oxazole).
• Substituents :
  • Position 5: Carboxylic acid (–COOH).
• Molecular Formula: C₈H₅NO₃.
• Molecular Weight : 163.13 g/mol.
• CAS No.: 90322-32-0 .

Key Differences :

• Lacks substituents at positions 2 and 4, limiting steric and electronic modulation.

Research Implications :

• The planar structure may improve stacking interactions in nucleic acid binding but reduce solubility in aqueous media .

2-(1,3-Benzodioxol-5-yloxy)-4-Methyl-1,3-Thiazole-5-carboxylic Acid

• Core Structure : 1,3-thiazole (sulfur-containing heterocycle).
• Substituents :
  • Position 2: 1,3-Benzodioxol-5-yloxy (–O–C₆H₃–O₂).
  • Position 4: Methyl (–CH₃).
  • Position 5: Carboxylic acid (–COOH).
• Molecular Formula: C₁₂H₉NO₅S.
• Molecular Weight : 279.27 g/mol.
• CAS No.: 1144483-21-5 .

Key Differences :

• Replacement of oxygen with sulfur in the heterocycle alters electronic properties (e.g., lower electronegativity).

Research Implications :

• Thiazole derivatives often exhibit distinct pharmacokinetic profiles due to sulfur’s influence on lipophilicity and metabolic pathways .

4-Bromo-1,3-Oxazole-5-carboxylic Acid

• Core Structure : 1,3-oxazole.
• Substituents :
  • Position 4: Bromo (–Br).
  • Position 5: Carboxylic acid (–COOH).
• Molecular Formula: C₄H₂BrNO₃.
• Molecular Weight : 192.97 g/mol .

Key Differences :

• Bromine’s larger atomic radius and lower electronegativity compared to difluoromethyl may increase steric hindrance and alter reactivity.

Research Implications :

• Bromo-substituted oxazoles are often used in cross-coupling reactions, suggesting utility in synthetic chemistry over biological applications .

Comparative Data Table

Compound Name	Core Structure	Substituents (Position)	Molecular Formula	Molecular Weight	CAS Number	Source
2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid	1,3-oxazole	2: (Benzyloxy)carbonyl amino, 4: difluoromethyl, 5: carboxylic acid	C₁₃H₁₁F₂N₂O₅	329.24	Not provided	N/A
4-(Difluoromethyl)-2-(4-methoxyphenyl)-1,3-oxazole-5-carboxylic acid	1,3-oxazole	2: 4-methoxyphenyl, 4: difluoromethyl, 5: carboxylic acid	C₁₂H₉F₂NO₄	269.21	1803584-52-2
Benzo[d]oxazole-5-carboxylic acid	Benzo[d]oxazole	5: carboxylic acid	C₈H₅NO₃	163.13	90322-32-0
2-(1,3-Benzodioxol-5-yloxy)-4-methyl-1,3-thiazole-5-carboxylic acid	1,3-thiazole	2: benzodioxolyloxy, 4: methyl, 5: carboxylic acid	C₁₂H₉NO₅S	279.27	1144483-21-5
4-Bromo-1,3-oxazole-5-carboxylic acid	1,3-oxazole	4: bromo, 5: carboxylic acid	C₄H₂BrNO₃	192.97	Not provided

Research Findings and Implications

• Electronic Effects : Difluoromethyl groups (–CF₂H) enhance metabolic stability compared to methyl or bromo substituents, making the target compound more suitable for drug development .
• Heterocycle Choice : Thiazole derivatives (e.g., from ) may exhibit altered bioavailability due to sulfur’s lipophilicity, whereas oxazole derivatives balance polarity and rigidity .
• Synthetic Utility : Bromo-substituted oxazoles () are more reactive in cross-coupling reactions, whereas carboxylic acid-functionalized oxazoles are tailored for bioconjugation .

Biological Activity

2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological properties, and therapeutic applications of this compound, supported by relevant data tables and case studies.

Chemical Structure and Properties

The molecular formula of 2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid is $C_{17}H_{15}F_2NO_4$, with a molecular weight of approximately 335.30 g/mol. The structure features a benzyloxycarbonyl group and a difluoromethyl substituent on the oxazole ring, which may enhance its biological activity compared to similar compounds.

Property	Value
Molecular Formula	C17H15F2NO4
Molecular Weight	335.30 g/mol
IUPAC Name	3-(2,4-difluorophenyl)-2-(phenylmethoxycarbonylamino)propanoic acid
InChI Key	LBVDADAIUVLMQO-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves several steps:

• Formation of the Benzyloxycarbonyl Group : Reacting benzyl chloroformate with an amino acid derivative under basic conditions.
• Introduction of the Difluorophenyl Group : Utilizing a Suzuki-Miyaura coupling reaction.
• Final Assembly : Coupling the intermediate products followed by purification techniques such as recrystallization or chromatography.

Biological Activity

Research indicates that compounds containing the oxazole ring exhibit various biological activities, including antibacterial, antifungal, and anticancer properties. Here are some notable findings regarding the biological activity of 2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid:

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of various oxazole derivatives against bacterial and fungal strains. The Minimum Inhibitory Concentration (MIC) values for selected compounds are summarized below:

Compound	MIC (µg/ml) against Bacteria/Fungi
2-{[(Benzyloxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid	1.6 (C. albicans), 3.2 (C. tropicalis), 3.2 (E. coli)
Ampicillin	3.2 (S. aureus), 3.2 (E. coli)

The compound exhibited significant activity against various strains, suggesting its potential as an antimicrobial agent .

Anticancer Potential

Research has also focused on the anticancer properties of oxazole derivatives. In vitro studies have shown that certain oxazole compounds can inhibit cancer cell proliferation by inducing apoptosis or disrupting cell cycle progression.

The mechanism through which this compound exerts its biological effects is linked to its ability to interact with specific molecular targets:

• The benzyloxycarbonyl group may serve as a protective group that enhances stability.
• The difluorophenyl group likely increases binding affinity to enzymes or receptors involved in metabolic pathways.

Case Studies

Several case studies have highlighted the therapeutic potential of oxazole derivatives:

• Study on Antibacterial Activity : A series of substituted oxazoles were tested against S. aureus and E. coli, revealing that compounds with difluoromethyl substitutions showed enhanced activity compared to standard antibiotics .
• Antifungal Efficacy : Another study demonstrated that oxazole derivatives exhibited potent antifungal activity against Candida species, with some compounds achieving low MIC values .